Cas no 865199-14-0 (methyl 2-(2Z)-2-(4-tert-butylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-2-(4-tert-butylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865199-14-0
• MF: C₂₁H₂₃N₃O₅S₂
• MW: 461.554422616959
• CID: 6230797
• PubChem ID: 3354617
• Update Time: 2025-07-02

methyl 2-(2Z)-2-(4-tert-butylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2Z)-2-(4-tert-butylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• AKOS024607183
• methyl 2-[2-(4-tert-butylbenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• F1366-1281
• methyl 2-[(2Z)-2-[(4-tert-butylbenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• 865199-14-0
• (Z)-methyl 2-(2-((4-(tert-butyl)benzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate

• Inchi： 1S/C21H23N3O5S2/c1-21(2,3)14-7-5-13(6-8-14)19(26)23-20-24(12-18(25)29-4)16-10-9-15(31(22,27)28)11-17(16)30-20/h5-11H,12H2,1-4H3,(H2,22,27,28)/b23-20-
• InChI Key： NYXAFPZVUZXVJQ-ATJXCDBQSA-N
• SMILES： S1/C(=N\C(C2C=CC(=CC=2)C(C)(C)C)=O)/N(CC(=O)OC)C2C=CC(=CC1=2)S(N)(=O)=O

Computed Properties

• Exact Mass: 461.10791319g/mol
• Monoisotopic Mass: 461.10791319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 153Ų

Additional information on methyl 2-(2Z)-2-(4-tert-butylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Comprehensive Analysis of Methyl 2-(2Z)-2-(4-tert-butylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865199-14-0)

The compound methyl 2-(2Z)-2-(4-tert-butylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865199-14-0) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its intricate molecular structure, featuring a benzothiazole core and sulfamoyl functionality, makes it a subject of interest for scientists exploring novel bioactive molecules. The presence of the 4-tert-butylbenzoyl group further enhances its lipophilicity, a critical factor in drug design for improved membrane permeability.

Recent advancements in small-molecule drug discovery have brought attention to compounds like methyl 2-(2Z)-2-(4-tert-butylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate, particularly in the context of targeted protein degradation and enzyme inhibition. Researchers are investigating its potential as a kinase inhibitor or allosteric modulator, given its structural resemblance to known pharmacophores. The sulfamoyl moiety, in particular, is being studied for its role in hydrogen bonding interactions with biological targets, a hot topic in contemporary medicinal chemistry.

From a synthetic chemistry perspective, the Z-configuration of the imino group in methyl 2-(2Z)-2-(4-tert-butylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate presents interesting challenges and opportunities for stereoselective synthesis. This aspect aligns with current industry trends toward chiral drug development, where precise control of molecular geometry is crucial for optimizing pharmacokinetic properties. The compound's ester functionality also offers potential as a prodrug candidate, a strategy increasingly employed to enhance oral bioavailability of therapeutic agents.

In material science applications, the benzothiazole scaffold of CAS No. 865199-14-0 has shown promise in the development of organic semiconductors and fluorescent probes. The tert-butyl substituent contributes to improved solubility in organic solvents, a valuable property for thin-film deposition processes. These characteristics position the compound as potentially relevant to emerging technologies in optoelectronics and sensor development, areas experiencing rapid growth due to demands for advanced wearable technology and environmental monitoring systems.

Analytical characterization of methyl 2-(2Z)-2-(4-tert-butylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. These methods are essential for verifying the compound's purity and configuration, particularly important given the growing regulatory emphasis on chemical identity verification in research applications. The development of robust HPLC methods for this compound has also been a focus, addressing the pharmaceutical industry's need for reliable quality control protocols.

Environmental and green chemistry considerations surrounding CAS No. 865199-14-0 have prompted investigations into its biodegradation pathways and ecotoxicological profile. These studies align with broader scientific efforts to develop sustainable chemical processes and assess the environmental impact of novel compounds. The sulfamoyl group in particular has drawn attention regarding its potential interactions with aquatic ecosystems, making this research relevant to current discussions about chemical safety assessment.

From a commercial perspective, methyl 2-(2Z)-2-(4-tert-butylbenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate represents a niche but growing segment in the fine chemicals market. Its synthesis requires specialized expertise in heterocyclic chemistry, creating opportunities for custom synthesis providers. The compound's potential applications in drug discovery platforms have made it a subject of interest for pharmaceutical outsourcing companies, particularly those focusing on fragment-based drug design approaches.

Future research directions for CAS No. 865199-14-0 may explore its utility in combinatorial chemistry libraries or as a building block for molecular hybrids. The growing interest in multi-target therapeutics suggests potential for structural modifications that could yield compounds with improved selectivity profiles. Additionally, computational approaches like molecular docking and QSAR modeling could provide valuable insights into its potential biological activities, supporting the pharmaceutical industry's shift toward in silico drug discovery methods.